Cas no 1804895-87-1 (4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804895-87-1
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4838424
• Update Time: 2025-07-19

4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3N2O5/c1-17-6-4(3-14)7(13(15)16)12-2-5(6)18-8(9,10)11/h2-3H,1H3
• InChI Key： RESNOYHMRAGWNM-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C=O)=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 94.2

Additional information on 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Research Brief on 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804895-87-1)

4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804895-87-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

The compound's structural features, including the electron-withdrawing nitro and trifluoromethoxy groups, contribute to its reactivity and utility in organic synthesis. Researchers have leveraged these properties to design and synthesize derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde as a key intermediate in the synthesis of potent kinase inhibitors, highlighting its role in modulating enzymatic activity and cellular signaling pathways.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for the development of novel herbicides with improved efficacy and environmental safety. The trifluoromethoxy group, in particular, has been shown to enhance the compound's bioavailability and target specificity, making it a valuable scaffold for agrochemical design.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde. Recent advancements in catalytic methods and green chemistry approaches have sought to address these issues, with a focus on improving yield and reducing environmental impact. A 2024 study in Organic Process Research & Development reported a novel catalytic system that significantly enhances the efficiency of the compound's synthesis, paving the way for its broader adoption in industrial settings.

Looking ahead, the continued exploration of 4-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde and its derivatives holds great promise for advancing both pharmaceutical and agrochemical research. Future studies are expected to delve deeper into its mechanistic insights and expand its applications in targeted therapy and sustainable agriculture. As such, this compound remains a focal point of innovation in the chemical biology and pharmaceutical industries.